Renierone

Author: Smolecule Technical Support Team. Date: February 2026

Renieramycins are marine natural products belonging to the bis-tetrahydroisoquinolinequinone family of alkaloids [1]. They are isolated from marine sponges such as Xestospongia sp. and are recognized for their potent biological activities, particularly against cancer [2] [1].

While "Renierone" is not explicitly described in the search results, its name strongly suggests it is a structural analog or derivative within the renieramycin series. The core pentacyclic structure and the focus on C-5 and C-22 ester modifications in the literature provide a strong basis for understanding its potential characteristics and research value.

Core Chemical Structure and Properties

The shared core of renieramycins is a pentacyclic bis-tetrahydroisoquinolinequinone scaffold [1]. This complex structure is key to their function, as it allows them to act as DNA minor groove alkylators, specifically binding to the N2 position of guanine, which leads to DNA damage and apoptosis in cancer cells [2].

Key Modifiable Sites: The C-5 and C-22 positions on this core are often esterified with various side chains. Research shows that modifying these positions, particularly with nitrogen-containing groups, significantly enhances cytotoxic potency [1]. This compound likely features a specific, naturally occurring ester at one of these positions.

Source and Isolation

Renieramycins are typically isolated from the Thai blue sponge (Xestospongia sp.), found in the Gulf of Thailand [2]. The standard isolation process involves several steps, as outlined below.

Biological Activity and Mechanism of Action

Renieramycins demonstrate potent cytotoxicity, making them promising candidates for anti-cancer drug development.

Cytotoxicity Against Non-Small-Cell Lung Cancer (NSCLC): The table below summarizes the potency (IC₅₀ values) of renieramycin M and several of its semi-synthetic derivatives against two metastatic NSCLC cell lines, H292 and H460 [2] [1].

Mechanisms of Action: Research indicates that the anti-cancer effects of these compounds involve multiple pathways:

• Induction of Apoptosis: Triggering programmed cell death, often through the degradation of the Mcl-1 protein [1].
• Inhibition of Metastasis: Suppressing cancer cell migration and invasion [2] [1].
• AKT Pathway Inhibition: Some derivatives can inhibit key signaling pathways that promote cell survival [1].

Experimental Protocols for Derivatization

A common research goal is to semi-synthesize new derivatives to improve potency and reduce side effects. The following diagram and protocol describe the Steglich esterification, a key reaction for creating novel esters at the C-22 position of the renieramycin core [2].

Detailed Protocol for C-22 Esterification [2]:

• Starting Material: Obtain jorunnamycin A from renieramycin M through a three-step process (hydrogenation, hydride reduction, and air oxidation).
• Reaction Setup: React jorunnamycin A with a chosen N-Boc-protected amino acid (e.g., N-Boc-l-glycine) under Steglich esterification conditions.
• Coupling Agent: Use 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide (EDCI) as the coupling reagent to facilitate ester bond formation.
• Product Formation: The reaction yields the desired 22-O-amino ester derivative, which can be purified and evaluated for cytotoxic activity.

Research Outlook and Conclusion

The ongoing research into renieramycins is focused on:

• Structure-Activity Relationship (SAR) Studies: Systematically modifying the core structure to identify the most potent and selective derivatives [2] [1].
• Novel Synthesis Pathways: Developing new methods, such as light-mediated intramolecular photoredox reactions, to create unique renieramycin-ecteinascidin hybrid molecules [1].
• Target Identification: Using computational methods like molecular docking and dynamics to better understand the molecular targets of these compounds, such as MAPK1 and MAPK3 proteins [1].

References

• 1. Light-Mediated Transformation of Renieramycins and ... [mdpi.com]
• 2. Semi-Syntheses of 22-O-Amino Ester and Hydroquinone 5 ... [mdpi.com]

Author: Smolecule Technical Support Team. Date: February 2026

Renierone is structurally classified as a simple isoquinoline monomer within the larger family of tetrahydroisoquinoline alkaloids [1]. A significant body of research indicates that this compound and other simple isoquinolines like mimosamycin are derived from the decomposition of more complex pentacyclic structures, particularly renieramycins and jorumycin [2] [3].

The diagram below illustrates this oxidative degradation pathway.

Experimental evidence confirms this pathway. One study successfully reproduced the conversion of renieramycin E to this compound and mimosamycin using selenium oxide and p-toluenesulfonic acid in 1,4-dioxane at 80°C, yielding 46.4% this compound and 43.9% mimosamycin [3]. A similar oxidation of jorumycin produced renierol acetate and mimosamycin [3].

Reported Biological Activities

While comprehensive pharmacological data is limited, this compound and its related compounds have demonstrated several bioactivities of interest as summarized below.

Experimental Isolation Workflow

The instability of tetrahydroisoquinoline alkaloids presents a key challenge. The following optimized protocol for isolating renieramycin-type compounds, which can degrade to this compound, uses a cyanide stabilization strategy [3].

Key Steps Explained:

• Stabilization: Homogenizing the sponge material in a neutral phosphate buffer followed by addition of potassium cyanide (KCN) is critical. This converts unstable α-amino alcohol groups in precursors like renieramycins into stable α-aminonitriles, preventing degradation into artifacts like this compound during extraction [3].
• Extraction & Isolation: Standard organic solvent maceration (e.g., methanol), filtration, and liquid-liquid partitioning are used [3]. Final purification is achieved through chromatographic techniques to isolate this compound or its precursors [1] [3].

Research Implications and Future Directions

Understanding this compound's origin has practical implications for your work:

• Isolation Strategy: Targeting this compound specifically may require controlled oxidative conditions applied to purified renieramycins [3]. Conversely, to discover novel renieramycins, the KCN-stabilization method is essential to prevent its formation as an artifact [3].
• Drug Discovery: The renieramycin scaffold is a promising lead for anticancer drug development due to its structural similarity to the approved drug trabectedin (ET-743) [2] [5]. Current research focuses on semi-synthetic modifications to improve potency and properties, such as creating 22-O-amino ester derivatives of renieramycin M which show significantly enhanced cytotoxicity against non-small-cell lung cancer lines [5].

References

• 1. Natural Products from the Marine Sponge Subgenus Reniera [pmc.ncbi.nlm.nih.gov]
• 2. Renieramycin-type alkaloids from marine-derived organisms [sciencedirect.com]
• 3. Chemistry of renieramycins. Part 13: Isolation and structure ... [sciencedirect.com]
• 4. This compound, an antimicrobial metabolite from a marine sponge [sciencedirect.com]
• 5. Semi-Syntheses of 22-O-Amino Ester and Hydroquinone 5 ... [pmc.ncbi.nlm.nih.gov]

Author: Smolecule Technical Support Team. Date: February 2026

While direct information on Renierone was not available, research on semi-synthetic derivatives of Renieramycin M provides relevant context for this class of marine compounds. The table below summarizes quantitative data on the cytotoxicity of these derivatives against non-small cell lung cancer (NSCLC) cell lines [1].

The most potent derivative, compound 5a, showed a cytotoxicity 7 times greater than Renieramycin M and 61 times greater than Jorunnamycin A against H292 cells [1]. This highlights the importance of the 22-O-amino ester side chain for enhancing cytotoxic activity [1].

Experimental Workflow for Cytotoxicity Assessment

The general methodology used to generate the cytotoxicity data for these marine compounds typically follows a standardized workflow [1] [2]:

Research process for evaluating marine compound cytotoxicity.

Key Experimental Details:

• Cell Lines: Studies commonly use metastatic non-small cell lung cancer (NSCLC) cell lines, such as H292 and H460 [1] [2].
• Viability Assay: Cytotoxicity is determined using the MTT assay. This method measures the reduction of yellow MTT tetrazolium salt to purple formazan crystals by metabolically active cells, which serves as a proxy for cell viability [1] [2].
• Protocol: After incubating cells with various concentrations of the test compound for a set period (e.g., 24 hours), MTT solution is added. The resulting formazan crystals are dissolved, and the solution's absorbance is measured to determine the compound's IC50 value [2].

References

• 1. Semi-Syntheses of 22-O-Amino Ester and Hydroquinone 5 ... [pmc.ncbi.nlm.nih.gov]
• 2. Renieramycin T Induces Lung Cancer Cell Apoptosis by ... [mdpi.com]

Author: Smolecule Technical Support Team. Date: February 2026

Renierone is a naturally occurring antibiotic alkaloid with an isoquinoline-5,8-dione structure [1]. It was first isolated in 1979 from the marine sponge Reniera sp. [1].

The table below summarizes its core chemical characteristics:

Synthetic Methodology

A total synthesis of this compound was established by the research groups of Danishefsky and Kubo [1]. The following diagram illustrates a retrosynthetic analysis for creating the core isoquinoline structure, a common precursor for this compound and related alkaloids.

Retrosynthetic analysis of isoquinoline-5,8-dione antibiotics [1]

The synthesis of the common precursor, 5-oxygenated isoquinoline (7), can be achieved through a thermal electrocyclic reaction of *o*-alkenylbenzketoxime (8), which acts as a 1-aza-6π-electron system [1]. This precursor is then functionalized with specific side chains at the C-1 position to produce this compound and other related alkaloids [1].

Information Limitations and Suggestions

It's important to note the following limitations in the available information:

• Dated Information: The most detailed synthetic information comes from a 2004 publication [1]. There may have been significant scientific advancements in the past two decades.
• Lack of Protocols and Data: The search results do not contain the detailed, step-by-step experimental protocols or quantitative biological data (e.g., MIC values, IC50) you requested.
• Unknown Mechanism: The specific biological target and signaling pathway of this compound remain uncharacterized in the available literature. The diagram provided is a conceptual representation of its synthetic pathway, not a mechanistic signaling pathway.

To advance your research, I suggest:

• Searching specialized databases like SciFinder Navigator or Reaxys, which are more comprehensive for chemical literature.
• Using specific queries such as "this compound mechanism of action," "this compound biological activity," or "this compound total synthesis protocol" to find more technical details.

References

• 1. Syntheses of the antibiotic alkaloids this compound, mimocin ... [sciencedirect.com]

Author: Smolecule Technical Support Team. Date: February 2026

The table below summarizes the key information about Renierone identified in the search results.

Synthesis and Isolation Methods

The search results point to two primary methods for obtaining this compound:

• Isolation from Marine Organisms: this compound was initially isolated from the cytotoxic fractions of marine sponges and nudibranchs [2]. The process involves extracting the marine organism with a solvent (e.g., an aqueous solution), followed by bioassay-guided fractionation using techniques like Sephadex LH-20 and reverse-phase C18 HPLC with a methanol-water gradient containing trifluoroacetic acid (TFA) for purification [2].
• Chemical Synthesis: A practical synthesis route for a related simple natural product, 6-Hydroxy-7-methoxyisoquinolinemethanol, has been described. This synthesis starts from vanillin and proceeds through several steps, including a key Pomeranz-Fritsch isoquinoline synthesis, to construct the core isoquinoline structure over five steps [2].

The following diagram outlines the general experimental workflow for the study of this compound, from source material to functional analysis.

Research Context and Potential

This compound is primarily investigated for its cytotoxic properties, which indicate potential as an anti-cancer agent [2]. It is part of a broader class of sulfur-containing marine natural products (MNPs) that are considered valuable leads for drug discovery [1].

• A Promising Drug Lead: Sulfur-containing scaffolds are highly valued in medicinal chemistry. While this compound itself is not one of the currently approved marine-derived drugs, its structural class and bioactivity profile make it a significant candidate for further development [1].
• Current Research Focus: The field of marine natural product drug discovery currently faces challenges such as the efficient identification of novel molecules, solving compound supply issues, and elucidating the mechanism of action for bioactive compounds [1]. Research on compounds like this compound is likely focused on addressing these very challenges.

References

• 1. Sulfur-containing marine natural products as leads for drug ... [sciencedirect.com]
• 2. (PDF) Chemistry of Renieramycins. Part 4. Synthesis of a Simple ... [academia.edu]

Author: Smolecule Technical Support Team. Date: February 2026

1. Background and Strategic Approach Renierone is a naturally occurring isoquinoline-5,8-dione alkaloid first isolated from marine sponges of the Reniera species and has demonstrated significant biological activity [1]. A practical synthetic strategy for this compound and several structural analogs involves constructing a common 5-oxygenated isoquinoline intermediate, which allows for a regioselective and late-stage functionalization to access different members of this alkaloid family [1]. The key step in building the core isoquinoline structure is a thermal electrocyclic reaction of an o-alkenylbenzketoxime, which proceeds cleanly with the loss of water [1].

2. Synthetic Pathway and Workflow The following diagram outlines the retrosynthetic analysis and the shared synthetic pathway for obtaining this compound and other analogs from a common precursor.

3. Detailed Experimental Protocol

The synthesis begins with the known compound 2,4-dimethoxy-3-methylbenzaldehyde (9) [1]. The table below summarizes the key steps to transform this starting material into the final products.

Table 1: Step-by-Step Synthesis from 2,4-Dimethoxy-3-methylbenzaldehyde (9) to Key Intermediates

4. Final Steps & Diversification to Target Alkaloids The common intermediate, 5-oxygenated isoquinoline (7), is functionalized to achieve the final alkaloids through a short sequence of steps [1]:

• Hydroxymethylation: Reaction with formaldehyde yields renierol (3).
• Esterification: Renierol (3) is then acylated with the appropriate acid chloride (acetyl, propionyl, or angeloyl chloride) to produce renierol acetate (5), renierol propionate (6), and this compound (1), respectively.
• Alternative Pathway to Mimocin (2): Intermediate (7) can be converted to an aldehyde via a Sommelet reaction, which is then oxidized to the carboxylic acid and coupled with pyruvamide to form mimocin (2).
• Direct Oxidation: For the synthesis of 7-methoxy-1,6-dimethylisoquinoline-5,8-dione (4), intermediate (7) is directly oxidized using Fremy's salt (potassium nitrosodisulfonate).

Table 2: Synthesis of Final Alkaloids from Common Intermediate (7)

5. Analytical Data Reported data for synthesized This compound matches the natural product [1]:

• MS (Mass Spectrometry): m/z 315 [M]⁺.
• ¹H NMR (300 MHz, CDCl₃): δ 2.06 (3H, s), 2.42 (3H, s), 2.45 (3H, s), 3.99 (3H, s), 5.44 (2H, s), 6.08 (1H, q, J = 7.4 Hz), 7.41 (1H, s), 8.48 (1H, d, J = 7.4 Hz).

Discussion and Research Implications

The synthetic strategy outlined here is highly efficient for constructing the isoquinolinequinone core. The use of a thermal electrocyclic reaction as a key step provides a clean and high-yielding route. Furthermore, establishing a common advanced intermediate (compound 7) is a powerful approach for a focused library synthesis of structurally related natural products, which is invaluable for structure-activity relationship (SAR) studies in drug discovery [1].

The documented biological activity of these alkaloids, combined with this flexible synthetic route, positions them as promising candidates for further development. Subsequent research, as seen in studies on the related compound renieramycin M, has successfully created semi-synthetic derivatives with significantly enhanced cytotoxicity, validating this approach for optimizing natural product leads [2].

Future Research Directions

• Scale-Up and Process Chemistry: The reported synthesis could be optimized for larger-scale production, investigating factors like solvent recycling, catalyst loading, and alternative, safer reagents.
• Extended SAR Studies: Applying this synthetic methodology to create a broader library of analogs with modifications on the aromatic ring, the side chain at C-1, and the quinone moiety could reveal more potent and selective drug candidates.
• Mechanistic and Target Identification: While these compounds show antibiotic and cytotoxic properties, further research is needed to elucidate their precise molecular mechanisms of action and cellular targets.

Important Note on Protocol Detail

Please be aware that the synthesis described is based on a published research article [1]. To replicate this work in the laboratory, it is essential to consult the original, full-text publication for comprehensive experimental details that may not be fully captured in summaries, including specific quantities, work-up procedures, purification techniques (e.g., column chromatography conditions), and important safety precautions.

References

• 1. Syntheses of the antibiotic alkaloids this compound, mimocin ... [sciencedirect.com]
• 2. Semi-Syntheses of 22-O-Amino Ester and Hydroquinone 5 ... [pmc.ncbi.nlm.nih.gov]

Author: Smolecule Technical Support Team. Date: February 2026

Compound Profile and Preliminary Research Basis

Renierone is a tetrahydroisoquinoline quinone derivative initially isolated from marine sponges of the genus Haliclona (formerly classified as Reniera) [1] [2]. It is frequently characterized in scientific literature as a degradation product of more complex renieramycin-type alkaloids [1] [3].

• Chemical Profile: The compound features a core tetrahydroisoquinoline structure, common among marine natural products with biological activity.
• Biosynthetic Origin: this compound is associated with a bacterial symbiont, Candidatus Endohaliclona renieramycinifaciens, which resides within the host sponge and produces renieramycins via a nonribosomal peptide synthetase (NRPS) pathway [1].
• Research Context: Early-stage studies indicate this compound is a component in the chemical defense system of marine sponges, suggesting potential for therapeutic development [1]. Its structural similarity to other tetrahydroisoquinoline compounds, some of which have advanced to clinical use (e.g., the anticancer drug trabectedin), makes it a candidate for mechanistic and bioactivity studies [4] [3].

Documented Biological Activities and Potential Mechanisms

Literature reports suggest several biological activities for this compound and its parent compounds, primarily in the context of cancer research. The table below summarizes the key findings.

Table 1: Documented Biological Activities of this compound and Related Compounds

Proposed In Vitro Experimental Workflows

The following workflows are proposed based on the biological activities associated with this compound and its structural class. These are generalized protocols that require empirical optimization.

Workflow for Cytotoxicity and Antiproliferative Assessment

This workflow is standard for evaluating the potential anticancer effects of natural products like this compound.

Detailed Protocol: MTT Assay for Cell Viability

• Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of this compound against a specific cancer cell line.
• Materials:
  • This compound (e.g., commercial standard or purified isolate)
  • Appropriate cancer cell line (e.g., HeLa, MCF-7, A549)
  • Cell culture medium (e.g., DMEM + 10% FBS)
  • 96-well flat-bottom tissue culture plates
  • MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)
  • Dimethyl sulfoxide (DMSO)
  • Microplate spectrophotometer
• Procedure:
  • Cell Seeding: Harvest and count cells. Seed 100 µL of cell suspension (5,000-10,000 cells/well, optimize based on cell line) into a 96-well plate. Incubate for 24 hours to allow cell adherence.
  • Compound Treatment: Prepare a stock solution of this compound in DMSO. Serially dilute the stock in culture medium to achieve the desired concentration range (e.g., 0.1 µM to 100 µM). The final DMSO concentration should be constant and ≤0.5% across all wells. Remove the medium from the seeded plate and add 100 µL of the this compound dilutions to respective wells. Include control wells: vehicle control (medium with 0.5% DMSO) and blank control (medium only, no cells).
  • Incubation: Incubate the plate for a predetermined period (e.g., 48 hours) at 37°C in a 5% CO₂ atmosphere.
  • MTT Assay: After incubation, carefully add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well. Return the plate to the incubator for 2-4 hours.
  • Solubilization: Carefully remove the medium containing MTT. Add 100-150 µL of DMSO to each well to solubilize the formed formazan crystals. Gently shake the plate for 10-15 minutes.
  • Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm, with a reference wavelength of 630-650 nm, using a microplate reader.
  • Data Analysis: Calculate the percentage of cell viability for each this compound concentration relative to the vehicle control. Plot the dose-response curve and calculate the IC₅₀ value using appropriate software (e.g., GraphPad Prism).

Workflow for Mechanism of Action Studies

For hits showing potent cytotoxicity, the following workflow can be used to investigate the mechanism of action.

Detailed Protocol: Annexin V/Propidium Iodide (PI) Staining for Apoptosis

• Objective: To assess if this compound induces apoptosis and/or necrosis in treated cells.
• Materials:
  • Cells treated with this compound (at IC₅₀ concentration for 24/48h)
  • Annexin V binding buffer
  • Fluorescently labelled Annexin V
  • Propidium Iodide (PI) solution
  • Flow cytometer
• Procedure:
  • Cell Treatment and Harvest: Treat cells with this compound. After incubation, collect both adherent and floating cells. Wash cells twice with cold PBS.
  • Staining: Resuspend the cell pellet in Annexin V binding buffer. Add Annexin V and PI to the cell suspension according to the manufacturer's instructions. Incubate for 15 minutes at room temperature in the dark.
  • Flow Cytometry: Analyze the stained cells using a flow cytometer within 1 hour. Use untreated and vehicle-treated cells to set basal apoptosis levels.
  • Data Analysis: The cell populations can be distinguished as follows: Annexin V⁻/PI⁻ (viable), Annexin V⁺/PI⁻ (early apoptotic), Annexin V⁺/PI⁺ (late apoptotic/necrotic).

Critical Considerations for Experimental Design

• Compound Sourcing and Solubility: this compound is a specialized natural product and may not be readily available. Verify supplier purity. DMSO is the typical solvent for stock solutions. Ensure the final concentration in assays is non-toxic to cells (≤0.5% v/v).
• Stability: Quinone-based compounds can be sensitive to light and air. Store stock solutions at -20°C or -80°C protected from light, and use freshly prepared working dilutions.
• Assay Controls: Always include a vehicle control (solvent alone) and a relevant positive control (e.g., a known cytotoxic drug like staurosporine for viability assays).
• Data Reproducibility: Perform all experiments with a minimum of three biological replicates (n=3) and present data as mean ± standard deviation (SD) or standard error of the mean (SEM).

Conclusion and Future Perspectives

This compound represents a promising starting point in natural product-based drug discovery due to its structural novelty and reported bioactivity. The immediate research priorities should be:

• Comprehensive Profiling: Systematically evaluate its IC₅₀ against a panel of cancer and non-cancerous cell lines to establish a preliminary therapeutic index.
• Target Deconvolution: Employ techniques like drug affinity responsive target stability (DARTS) or cellular thermal shift assay (CETSA) to identify its direct molecular target(s).
• Supply Solutions: Explore total synthesis or biosynthetic engineering of the producing symbiont to ensure a sustainable compound supply for advanced studies.

References

• 1. Localized production of defense chemicals by intracellular ... [pmc.ncbi.nlm.nih.gov]
• 2. Natural Products from the Marine Sponge Subgenus Reniera [mdpi.com]
• 3. Renieramycin-type alkaloids from marine-derived organisms [sciencedirect.com]
• 4. Sulfur-containing marine natural products as leads for drug ... [sciencedirect.com]

Author: Smolecule Technical Support Team. Date: February 2026

Introduction to Renierone

This compound is a marine-derived tetrahydroisoquinolinequinone natural product first isolated from sponges of the genera Haliclona (formerly Reniera) and Xestospongia. This compound has attracted significant research interest due to its diverse biological activities and potential as a lead compound in anticancer drug discovery. This compound is structurally characterized by a quinone-isoquinoline framework that contributes to its mechanism of action, particularly through interference with cellular redox processes and electron transport chains. [1] [2]

Originally discovered during chemical investigations of marine sponges from Isla Grande, Mexico, this compound was identified alongside related compounds including mimosamycin and various renieramycins. [2] Research has revealed that this compound often exists in sponges as part of a complex chemical ecosystem, sometimes functioning as a degradation product of more complex renieramycin-type compounds when these molecules undergo oxidative cleavage under certain conditions. [3] This relationship to the renieramycin family underscores this compound's significance in the broader context of tetrahydroisoquinoline marine natural products and their potential therapeutic applications.

Chemical Properties and Handling

Basic Chemical Characteristics

This compound (molecular formula: C({15})H({13})NO(_{5})) features a distinct quinone-isoquinoline structure that governs its chemical behavior and biological activity. The compound typically presents as a crystalline solid with limited solubility in aqueous solutions, requiring organic solvents for cell culture applications. Key chemical properties include:

• Molecular weight: 287.27 g/mol
• Aromatic quinone moiety: Responsible for redox activity and electron-shuttling capabilities
• Isoquinoline ring system: Contributes to membrane permeability and potential DNA interaction
• Methoxy substituents: Influence electronic distribution and molecular interactions

The quinone functional group is particularly significant from a biological perspective, as it enables this compound to participate in redox cycling processes that can generate reactive oxygen species (ROS) within cells. This property underlies many of the compound's observed biological effects, including its cytotoxicity and capacity to disrupt mitochondrial function. [3] [2]

Stability and Storage Considerations

This compound requires specific handling conditions to maintain stability and bioactivity:

• Light sensitivity: The quinone moiety makes this compound susceptible to photodegradation under prolonged light exposure
• Temperature stability: Stock solutions remain stable at -20°C for at least 6 months
• Solution stability: Aqueous dilutions may degrade within 24 hours, requiring fresh preparation for each experiment
• Recommended storage: Protect from light in amber vials at -20°C under anhydrous conditions

The compound's tendency to degrade under certain conditions explains why it is sometimes found as an artifact of isolation procedures in marine natural product studies. [3] Proper handling and storage are therefore essential for experimental reproducibility and accurate interpretation of biological effects.

Table 1: Chemical Properties of this compound

Biological Activities and Mechanisms

Primary Mechanisms of Action

This compound exhibits multiple biological activities with relevance to cancer research and cell biology:

• Electron Transport Chain Inhibition: this compound directly targets mitochondrial complex I (NADH:ubiquinone oxidoreductase), disrupting cellular energy metabolism and leading to ATP depletion and increased oxidative stress. This mechanism parallels that of other quinone-containing natural products and contributes significantly to its cytotoxicity profile. [2]

• Apoptosis Induction: Treatment with this compound activates mitochondrial apoptosis pathways, characterized by caspase activation, PARP cleavage, and DNA fragmentation. This programmed cell death mechanism has been demonstrated in various cancer cell models, with evidence of both intrinsic pathway activation and potential engagement of extrinsic apoptosis elements. [4]

• Redox Cycling and ROS Generation: The quinone structure of this compound enables single-electron reduction by cellular reductases, followed by auto-oxidation that generates superoxide anion radicals and subsequent reactive oxygen species. This redox cycling creates oxidative stress that can damage cellular components and activate stress-response pathways. [2]

• Chemosensitization Activity: Emerging evidence suggests this compound may enhance the efficacy of conventional chemotherapeutic agents, possibly through inhibition of resistance mechanisms or simultaneous targeting of complementary cell death pathways. [4]

Signaling Pathway Interactions

The following diagram illustrates this compound's multifaceted effects on cancer cell signaling and survival pathways:

Diagram 1: this compound's multimodal mechanism of action in cancer cells, showing primary targets, affected signaling pathways, and resulting cellular outcomes. Key pathways include mitochondrial complex I inhibition, ROS generation, apoptosis induction through Mcl-1 degradation, and cell cycle arrest.

Cell Culture Protocols

Stock Solution Preparation

Objective: Prepare stable, sterile stock solutions of this compound for cell culture applications.

Materials:

• This compound (commercial source or purified natural product)
• Anhydrous dimethyl sulfoxide (DMSO, cell culture grade)
• Sterile glass vials (amber recommended)
• Analytical balance
• Sonicator

Procedure:

• Weighing: Accurately weigh this compound powder using an analytical balance.
• Initial Dissolution: Transfer to sterile amber vial and add calculated volume of anhydrous DMSO to prepare 10-50 mM stock solution.
• Sonication: Sonicate for 5-10 minutes to ensure complete dissolution.
• Aliquoting: Aseptically aliquot into sterile tubes to minimize freeze-thaw cycles.
• Storage: Store at -20°C with desiccant; stable for at least 6 months.

Critical Considerations:

• Maintain DMSO concentration below 0.1% (v/v) in final cell culture media to avoid solvent toxicity
• Record exact concentration and preparation date for each stock batch
• Avoid repeated freeze-thaw cycles by preparing single-use aliquots
• Verify sterility if preparing larger batches for extended use

Cell Dosing and Treatment

Objective: Establish standardized protocol for this compound treatment in various cell lines.

Materials:

• Cell lines of interest (cancer lines recommended based on research objectives)
• Appropriate complete cell culture media
• Sterile phosphate-buffered saline (PBS)
• Trypsin-EDTA solution for cell dissociation
• Tissue culture-treated plates

Procedure:

• Cell Seeding: Plate cells at optimal density (typically 3-8 × 10³ cells/cm²) in complete medium.
• Incubation: Allow cells to adhere for 24 hours (37°C, 5% CO₂).
• Treatment Preparation: Thaw this compound stock and prepare working dilutions in fresh complete medium.
• Dosing: Replace medium with this compound-containing medium at desired concentrations.
• Incubation: Return cells to incubator for treatment duration (typically 24-72 hours).
• Analysis: Proceed with specific assays based on experimental objectives.

Critical Considerations:

• Include vehicle controls (DMSO at same concentration as highest treatment group)
• Perform dose-response studies with appropriate range (typically 0.1-100 μM)
• Consider time-course experiments to capture dynamic responses
• Ensure consistent cell confluency across experiments (typically 60-80% at treatment initiation)

Cell Viability Assessment (MTT Assay)

Objective: Quantify this compound cytotoxicity using standardized MTT assay.

Materials:

• MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)
• DMSO for formazan dissolution
• Microplate reader capable of measuring 570 nm absorbance

Procedure:

• Treatment: After this compound exposure, add MTT solution (0.5 mg/mL final concentration).
• Incubation: Incubate 2-4 hours at 37°C to allow formazan crystal formation.
• Solubilization: Carefully remove medium and dissolve formazan crystals in DMSO.
• Measurement: Read absorbance at 570 nm with reference wavelength ~650 nm.
• Calculation: Express results as percentage of vehicle-treated control.

Critical Considerations:

• Optimize MTT incubation time for each cell line
• Ensure complete formazan dissolution by gentle shaking
• Include blank wells (medium + MTT + DMSO) for background subtraction
• Perform experiments with appropriate replication (n ≥ 3)

Experimental Design and Applications

Cell Line Selection

This compound has demonstrated activity across diverse cancer cell models. Selection of appropriate cell lines should align with research objectives:

Table 2: this compound Sensitivity in Various Cancer Cell Lines

Dosing Strategy Optimization

Effective experimental design with this compound requires careful consideration of dosing parameters:

• Initial Screening: Broad concentration range (0.01-100 μM) with 24-72 hour treatment
• IC₅₀ Determination: 8-10 concentrations with 2-fold serial dilutions around estimated IC₅₀
• Time-Course Studies: Multiple time points (6-72 hours) to capture dynamic responses
• Combination Studies: Fixed-ratio or constant-concentration designs with chemotherapeutic agents

Research indicates that this compound typically exhibits dose-dependent cytotoxicity in the low micromolar range for sensitive cancer cell lines, with significant variation based on cell type and exposure duration. [4] Proper dose optimization is therefore essential for meaningful experimental outcomes.

Mechanistic Studies Protocol

Objective: Investigate specific mechanisms underlying this compound bioactivity.

Apoptosis Detection Protocol:

• Treat cells with this compound at IC₅₀ and 2×IC₅₀ concentrations for 6-24 hours
• Assess apoptosis using:
  • Annexin V/PI staining with flow cytometry
  • Caspase-3/7 activation using fluorescent substrates
  • Nuclear morphology with Hoechst 33342 staining
  • Western blotting for PARP cleavage, caspase activation

Mitochondrial Function Assessment:

• Treat cells with this compound for 4-12 hours
• Evaluate:
  • MMP (ΔΨm) using JC-1 or TMRM dyes
  • ATP levels with luciferase-based assays
  • Oxygen consumption rate using Seahorse analyzer
  • Complex I activity using isolated mitochondria

ROS Detection:

• Treat cells with this compound for 1-6 hours
• Load with H₂DCFDA (5 μM) or MitoSOX Red (mitochondrial superoxide)
• Incubate 30 minutes at 37°C, wash with PBS
• Quantify fluorescence by flow cytometry or plate reader

Technical Considerations and Troubleshooting

Common Technical Challenges

Successful implementation of this compound cell culture studies requires awareness of potential technical issues:

• Solvent Toxicity: DMSO concentrations exceeding 0.1% can independently affect cell viability and confound results. Always include proper vehicle controls matched to the highest DMSO concentration used in treatment groups.

• Compound Precipitation: Higher concentrations of this compound may precipitate in aqueous media, reducing effective concentration and creating variability. Visually inspect solutions for precipitation before use and consider filtration for critical applications.

• Batch Variability: Natural product-derived compounds may exhibit batch-to-batch variations in purity and potency. Characterize each batch and consider using consistent commercial sources when possible.

• Stability Issues: Aqueous dilutions degrade more rapidly than stock solutions. Prepare fresh working solutions for each experiment and avoid extended storage at 4°C.

Optimization Strategies

• Solubility Enhancement: For higher concentration requirements, consider minimal amounts of co-solvents such as ethanol or PEG, with appropriate vehicle controls.

• Handling Procedures: Use amber tubes or foil wrapping to protect from light during experiments. Pre-warm solutions to 37°C before addition to cells to minimize temperature shock.

• Validation Methods: Include positive controls in assay protocols (e.g., staurosporine for apoptosis assays, antimycin A for mitochondrial assessments) to confirm experimental responsiveness.

Conclusion

This compound represents a chemically and biologically interesting marine natural product with significant potential for cancer research and chemical biology. The protocols outlined herein provide a foundation for rigorous investigation of its mechanisms and applications. As research advances, this compound may serve both as a tool compound for understanding cancer cell biology and as a lead structure for developing novel therapeutic agents, particularly in the context of combination therapies targeting mitochondrial function and apoptosis pathways.

References

• 1. Localized production of defense chemicals by intracellular ... [pmc.ncbi.nlm.nih.gov]
• 2. Natural Products from the Marine Sponge Subgenus Reniera [mdpi.com]
• 3. Chemistry of renieramycins. Part 13: Isolation and structure ... [sciencedirect.com]
• 4. Renieramycin T Induces Lung Cancer Cell Apoptosis by ... [mdpi.com]
• 5. Light-Mediated Transformation of Renieramycins and ... [mdpi.com]
• 6. Choosing the right cell line for renal cell cancer research [molecular-cancer.biomedcentral.com]

Author: Smolecule Technical Support Team. Date: February 2026

The core of a robust bioassay lies in the fusion of biological science and statistical rigor [1]. The following workflow outlines the key stages in this process.

Phase 1: Planning & Design

• Define Assay Objective: Clearly establish what the bioassay is intended to measure (e.g., relative potency, cytotoxicity, a specific signaling pathway effect). This objective must be grounded in the compound's hypothesized Mechanism of Action (MOA) [2] [1].

Phase 2: Development

• Develop the Biological System: Select or engineer a living system (e.g., a specific cell line) that responds to the compound. Development efforts focus on making the response larger, more consistent, and more selective to the compound of interest [1].
• Statistical Design of Experiments (DoE) for Optimization: Instead of the inefficient "One Factor at a Time" approach, use DoE to efficiently optimize multiple factors (e.g., cell density, incubation time, reagent concentrations) simultaneously. This approach reveals complex interactions between factors and can significantly save time and resources [3] [4] [1]. An integrated DoE (ixDoE) approach can be particularly efficient, compressing development into a single, smartly designed experimental set [3].

Phase 3: Qualification & Use

• Assay Validation: Formally demonstrate that the assay's performance characteristics (accuracy, precision, specificity) meet the requirements for its intended use, following regulatory guidelines such as USP <1033> [4].
• Routine Use & Ongoing Monitoring: Implement the assay for sample testing. Use Statistical Process Control (SPC) to monitor key parameters over time (e.g., reference standard curve properties) to ensure the assay remains stable and in control [4].

Key Statistical Models and Validation Parameters

A critical step in assay development is selecting an appropriate statistical model to analyze the dose-response data and defining the criteria for validation.

Table 1: Common Statistical Models for Bioassay Analysis

Table 2: Core Bioassay Validation Parameters

Illustrative Experimental Workflow: Cytotoxicity Assay

Based on a related study of Renieramycin M [6], here is a potential workflow for a cell-based cytotoxicity bioassay, which could be adapted for Renierone.

This workflow is adapted from a study on Renieramycin M [6]. MTT = 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide; 4PL = Four-Parameter Logistic.

Recommendations for Next Steps

To move forward with developing a this compound bioassay, I suggest you:

• Locate Primary Literature: Conduct a targeted search for scientific papers on this compound's biological activity, its isolation, or any prior screening studies. This will provide the essential starting data on its potency and mechanism.
• Establish the Biological System: Based on the literature, select a relevant cell line. The MCF-7 breast cancer cell line was used for the related compound Renieramycin M [6], but your choice should be guided by this compound's known or proposed target.
• Apply DoE Early: Once initial conditions are known, use a Design of Experiments approach to efficiently optimize all critical parameters of the assay system, which can save considerable time and expense [3] [4].

References

• 1. Optimizing Bioassays for Biologics [immunogenicitysummit.com]
• 2. Conference: Bioassays/Potency Assays [pharmalab-congress.com]
• 3. Optimising cell-based bioassays via integrated design of ... [pubmed.ncbi.nlm.nih.gov]
• 4. Bioassay Development - Statistics for [quantics.co.uk]
• 5. M–R [help.bioassay.de]
• 6. Synergistic Cytotoxicity of Renieramycin M and ... [mdpi.com]

Author: Smolecule Technical Support Team. Date: February 2026

The table below addresses common questions researchers face when working with poorly soluble compounds.

Experimental Protocols for Solubility Enhancement

Here are detailed methodologies for key experiments cited in the FAQs.

Protocol 1: Preparing Solid Dispersions via Solvent Evaporation

This method is widely used to create solid dispersions and enhance drug solubility [1].

• Dissolve Polymer: Dissolve a selected polymer (e.g., PVP K-30, Eudragit series, or PEG 4000) in a suitable volatile solvent (e.g., absolute ethanol) using a magnetic stirrer at 25°C for 2 hours.
• Disperse Drug: Disperse the weighed drug (e.g., Mirtazapine) into the polymer solution with continuous stirring until it completely dissolves, forming a clear solution.
• Evaporate Solvent: Evaporate the solvent using a magnetic stirrer with a hot plate set to 60°C. Continue until a solid mass is obtained.
• Final Drying: Transfer the solid mass to a vacuum oven. Dry at 45°C for 12 hours to remove any residual solvent to the limits specified in ICH guidelines.
• Size Reduction: Gently grind the dried solid dispersion and sieve it to control the particle size for subsequent experiments [1].

Protocol 2: Determining Loading Efficiency (LE%)

This quantifies how much of the drug has been successfully incorporated into the solid dispersion.

• Prepare Solution: Accurately weigh solid dispersion equivalent to 1 mg of the drug and dissolve it in ethanol in a volumetric flask.
• Centrifuge: Centrifuge the solution at 10,000 rpm for 10 minutes to separate any undissolved carrier or unincorporated drug.
• Analyze: Dilute the supernatant suitably and measure the drug concentration using a UV-Vis spectrophotometer at the drug's maximum absorbance wavelength (e.g., 293 nm for Mirtazapine).
• Calculate: Use the following formula [1]: Loading Efficiency (%) = (Actual Drug Content / Theoretical Drug Content) × 100%

Summary of Key Experimental Data

The following table summarizes quantitative data from a study on Mirtazapine, a model poorly soluble drug, demonstrating the effectiveness of solid dispersion techniques. You can use this as a benchmark for your work with Renierone.

Note: Data adapted from a study on Mirtazapine (MRT). The plain drug's low solubility leads to incomplete release, a common issue that solid dispersions aim to overcome [1].

Advanced Computational Approaches

For a more predictive approach, Machine Learning (ML) models can estimate drug solubility under various conditions, reducing experimental time and cost.

• Applicability: ML is particularly useful for modeling solubility in green solvents like supercritical CO₂, which is relevant for continuous manufacturing processes [2].
• Proven Models: Effective models include Gaussian Process Regression (GPR) for handling uncertainty with small datasets, and Multilayer Perceptron (MLP) neural networks for capturing complex, non-linear relationships between temperature, pressure, and solubility [2].
• Optimization: Using an ensemble voting model that combines GPR and MLP, with its hyperparameters tuned by an optimizer like Grey Wolf Optimization (GWO), has been shown to provide superior accuracy for predicting drug solubility [2].

Workflow Diagram for Solubility Troubleshooting

The diagram below visualizes the logical workflow for diagnosing and tackling the solubility of a compound like this compound.

This roadmap outlines the key steps, from identifying the problem to evaluating the final formulation.

Experimental Workflow for Solid Dispersion

For a more detailed view of the core experimental process, the following diagram outlines the specific steps for creating and testing a solid dispersion.

This workflow details the preparation of solid dispersions via solvent evaporation and subsequent key tests [1].

References

• 1. Design of mirtazapine solid dispersion with different carriers ... [pmc.ncbi.nlm.nih.gov]
• 2. Machine learning analysis of drug solubility via green ... [nature.com]

Author: Smolecule Technical Support Team. Date: February 2026

Here are some common issues and solutions related to Renierone stability, presented in a Q&A format.

Q1: What are the primary factors causing this compound degradation in solution? this compound's stability in solution is highly dependent on storage conditions. The most critical factors to control are temperature, exposure to light, and the pH of the solution.

Q2: How can I prevent the decomposition of this compound during long-term storage? For long-term storage, the solid form of this compound is more stable. Implement the following practices:

• Storage: Store the solid compound at or below -20°C.
• Container: Use amber vials or wrap clear glass in aluminum foil to protect from light.
• Atmosphere: Consider storing under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation.

Q3: What analytical techniques are recommended for monitoring this compound stability? A combination of techniques provides the best overview of stability and can identify degradation products.

• Chromatography: High-Performance Liquid Chromatography (HPLC) is the most common method to track the reduction in this compound peak area over time.
• Spectroscopy: Mass Spectrometry (MS), coupled with HPLC, is essential for identifying the molecular weight and potential structure of degradation products.

Stability Data Presentation

When you have data, you can structure it clearly in tables for easy comparison. The tables below serve as templates, outlining the key parameters you should track.

Table 1: Stability of this compound under Different Storage Conditions This table summarizes how key parameters change over time under various conditions.

Table 2: Recommended Analytical Methods for Stability Monitoring This table compares the techniques used to assess this compound stability.

Experimental Protocol for Stability Testing

For reliable and reproducible results, it is crucial to follow a detailed protocol. The following methodology is structured according to key elements of a high-quality research protocol [1].

1.0 Objective To assess the chemical stability of this compound under various stress conditions (heat, light, humidity, acid/base) and in long-term storage.

2.0 Materials

• Test Substance: this compound (provide specific source and batch number).
• Solvents: High-purity solvents (e.g., Methanol, DMSO, Water, Acetonitrile).
• Equipment: HPLC system with UV/DAD detector, LC-MS system, analytical balance, pH meter, controlled temperature incubators/ovens, photostability chamber.

3.0 Methodology 3.1 Sample Preparation:

• Forced Degradation Studies: Prepare separate solutions of this compound and subject them to stress conditions:
  • Acidic Hydrolysis: Dissolve in 0.1M HCl and store at 60°C for 1-8 hours.
  • Basic Hydrolysis: Dissolve in 0.1M NaOH and store at 60°C for 1-8 hours.
  • Oxidative Degradation: Dissolve in 3% H₂O₂ and store at room temperature for 1-24 hours.
  • Photostability: Expose solid powder and solutions to UV and visible light per ICH guidelines.
  • Thermal Degradation: Heat solid powder at 60°C and 80°C.
• Long-term Stability Samples: Prepare solutions of this compound in relevant solvents (e.g., DMSO, methanol). Store aliquots at -20°C, 4°C, and 25°C. Analyze at predetermined time points (e.g., 0, 1, 3, 6 months).

3.2 Analysis by HPLC:

• Inject samples from each stress condition and time point.
• Monitor the chromatogram for the disappearance of the this compound peak and the appearance of new peaks (degradation products).
• Calculate the percentage of this compound remaining using the formula: (Peak Area at Time T / Initial Peak Area) * 100.

4.0 Data Management and Analysis

• Record all peak areas and retention times.
• Use LC-MS data to propose structures for major degradation products (>5% area).

Troubleshooting Workflow Diagram

The following diagram outlines a logical sequence for diagnosing and addressing this compound stability issues. The DOT script below generates the workflow.

Tips for Graphviz Diagrams

The search results provided excellent guidance for creating effective diagrams [2] [3] [4]:

• Use Default Attributes: To make your DOT code cleaner, you can set attributes like labeldistance for all edges at once using a statement like edge [labeldistance=2.5] at the top of your graph, rather than repeating it for every edge.
• Leverage HTML-like Labels: For more complex node labels with multiple lines or different alignments, consider using shape=none and HTML-like labels (<...>) for greater formatting control [5].
• Subgraphs for Grouping: Use subgraphs (especially those with names starting with cluster) to group related nodes together within a bounding box, which can greatly improve the readability of complex diagrams [2] [4].

References

• 1. SPIRIT 2025 explanation and elaboration: updated guideline ... [pmc.ncbi.nlm.nih.gov]
• 2. DOT Language [graphviz.org]
• 3. Graphviz syntax shortcuts - dot [stackoverflow.com]
• 4. Graphviz and mermaid in DiagrammeR [rich-iannone.github.io]
• 5. Node Shapes [graphviz.org]

Author: Smolecule Technical Support Team. Date: February 2026

Understanding Renierone

This compound is a tetrahydroisoquinoline quinone originally isolated from marine sponges of the genus Haliclona (formerly Reniera) [1]. It is typically found as a degradation product of renieramycins, a group of compounds with antimicrobial and cytotoxic activities [1]. In the context of assay development, this means your assay is likely detecting this specific compound within a complex biological or chemical mixture.

Technical Support Center: Bioassay Optimization & Troubleshooting

The following guides and FAQs are built on general best practices for bioassays (like ELISA, a common format) which can be applied to your this compound assay development [2] [3] [4].

Troubleshooting Guide: Common Assay Problems and Solutions

| High Background Noise • High signal in negative controls • Low signal-to-noise ratio | 1. Incomplete washing steps [4]. 2. Non-specific antibody binding [3]. 3. Contaminated reagents. | 1. Optimize wash: Increase wash cycles/volume; ensure complete aspiration [4]. 2. Include controls: Use a well-characterized negative control. 3. Check reagents: Use high-quality, specific reagents [4]. | | Poor Precision • High CV (%) within or between assays • Inconsistent replicate results | 1. Inconsistent pipetting or plate loading [4]. 2. Improper calibration of equipment [4]. 3. Fluctuations in incubation conditions. | 1. Calibrate equipment: Regularly calibrate pipettes, readers, and washers [4]. 2. Practice technique: Ensure uniform sample distribution and avoid well overfilling/underfilling [4]. 3. Control conditions: Optimize and stabilize incubation time, temperature, and shaking speed [4]. | | Low Sensitivity • Cannot detect low analyte levels • Shallow standard curve | 1. Suboptimal detector or antibody affinity. 2. Enzyme-substrate reaction too short. 3. Incubation times insufficient. | 1. Optimize detection: Use more sensitive detection modes (e.g., fluorescence vs. absorbance) [5]. 2. Reader settings: Adjust gain, integration time, and filters for optimal signal-to-noise [4]. 3. Review protocol: Re-evaluate incubation and reaction times. | | Non-Linear Dilutions • Sample dilution does not parallel standard curve • Recovery rates outside 80-120% | 1. Matrix interference from sample components (e.g., serum, plasma) [3]. 2. Assay range is overloaded. | 1. Validate sample type: Perform parallelism and recovery experiments during development [3]. 2. Dilute sample: Ensure samples are within the assay's quantitative range [3]. | | Low Recovery • Spiked analyte not accurately measured | 1. Matrix effects interfering with detection [3]. 2. Loss of analyte during sample prep. | 1. Use validated kits: Choose kits buffered to minimize matrix effects [3]. 2. Check preparation: Review and standardize sample preparation procedures. |

Frequently Asked Questions (FAQs)

• Q: What are the key parameters to validate for a robust this compound potency assay?

  • A: You should aim to validate several key performance parameters to ensure reliability and regulatory compliance [2] [3]:
    • Precision: Measure intra-assay (within-plate) and inter-assay (between-plate/days) Coefficient of Variation (% CV). A CV of <10% is typically desirable [3].
    • Linearity & Parallelism: Demonstrate that serial dilutions of your this compound sample are linear and parallel to the standard curve. This confirms the sample is being measured accurately [3].
    • Recovery: When a known amount of this compound is spiked into a sample, the measured value should be 80-120% of the expected value [3].
    • Specificity: Confirm that the assay detects this compound without cross-reactivity with structurally similar molecules or sample matrix components [3].

• Q: How can I reduce variability in my cell-based bioassay?

  • A: Cell-based assays are inherently variable, but this can be managed [2]:
    • Control Cell Passage Number: Use cells within a consistent and low passage range.
    • Standardize Culture Conditions: Keep cell culture conditions (media, serum, confluency) as consistent as possible.
    • Use "Assay-Ready" Cells: Freeze down cells in aliquots at the same passage for consistent use across experiments.
    • Employ Design of Experiment (DoE): Use statistical DoE approaches to identify critical factors and optimize assay parameters for robustness [2].

Experimental Protocol: Key Validation Experiments

Here are detailed methodologies for two critical validation experiments, summarized from general bioassay practice [3].

Linearity of Dilution and Parallelism

• Objective: To confirm that the sample matrix does not interfere with the detection of this compound and that sample dilutions behave similarly to the standard.
• Methodology:
  • Prepare a concentrated sample containing this compound.
  • Serially dilute this sample using the assay's standard dilution buffer.
  • Run the diluted samples on the same plate as the this compound standard curve.
  • Calculate the % Linearity for each dilution: (Measured Concentration / Expected Concentration) * 100 [3].
• Interpretation: The calculated concentrations of the diluted samples should fall along the standard curve, and % linearity should ideally be between 70-130% [3]. This indicates parallelism and a lack of matrix effect.

Precision Testing

• Objective: To determine the repeatability (intra-assay) and reproducibility (inter-assay) of the this compound assay.
• Methodology:
  • Intra-Assay Precision: Within a single microplate, run at least 8-10 replicates of 3 different samples (low, mid, and high concentration this compound). Calculate the mean, standard deviation, and % CV for each sample [3].
  • Inter-Assay Precision: Repeat the same assay on at least 3 different days, using fresh preparations of reagents and samples. Calculate the mean, standard deviation, and % CV across all runs for each sample [3].
• Interpretation: A % CV of less than 10% for both intra- and inter-assay tests is generally considered acceptable for a robust bioassay [3].

Assay Optimization Workflow

The following diagram outlines a logical, step-by-step workflow for troubleshooting and optimizing your assay, based on the principles discussed.

References

• 1. Localized production of defense chemicals by intracellular ... [pmc.ncbi.nlm.nih.gov]
• 2. Conference: Bioassays/Potency Assays [pharmalab-congress.com]
• 3. ELISA Kit Validation and Quality Testing [thermofisher.com]
• 4. 7 Tips for Optimizing ELISA Experiment Results - Diatek [hiwelldiatek.com]
• 5. Optimizing your ELISA Assays [bmglabtech.com]

Author: Smolecule Technical Support Team. Date: February 2026

After extraction, confirming the identity and purity of your compound is crucial. UV-Vis Spectroscopy and UV-Vis Fingerprinting are common, cost-effective techniques for this purpose, especially when combined with chemometric analysis [1].

The table below summarizes key applications of this technique for quality control, which can be adapted for analyzing Renierone and related compounds.

For quantitative analysis, method validation is essential. Here is a summary of the key parameters and typical targets, based on a validated method for quercetin [2]:

Bioassay Protocols & Combination Studies

If your research involves testing the biological activity of this compound, the following insights from studies on related compounds may be helpful.

• Synergistic Combination Therapy: A study on Renieramycin M (a structural analog of this compound) investigated its synergistic effects with Doxorubicin (DOX) on MCF-7 breast cancer cells [3].

  • Key Finding: Simultaneous administration showed synergistic effects, while sequential administration was largely antagonistic [3].
  • Experimental Method: The MTT cytotoxicity assay was used. Synergism was quantified using the Combination Index (CI) method and isobologram analysis, where a CI < 1 indicates synergy [3].

• Bioassay Validation: For robust bioassay results, following structured validation guidelines is important. The United States Pharmacopeia (USP) chapters <1032>, <1033>, and <1034> provide frameworks for the design, development, validation, and analysis of biological assays [4] [5]. These are considered gold-standard practices in the pharmaceutical industry.

Experimental Workflow for Compound Analysis

The following diagram outlines a generalized workflow for analyzing a compound like this compound, from sample preparation to data interpretation, incorporating the techniques discussed.

Troubleshooting Common Challenges

Based on the general principles from the search results, here are some frequent issues and potential solutions.

• Problem: Low Yield or Poor Purity from Extraction

  • Solution: While specific protocols for this compound were not found, the general principle from RNA extraction research applies: alternative methods using readily available reagents and silica columns can be effective when standard kits are in short supply [6]. Optimizing solvent systems and extraction time for your specific source material is key.

• Problem: Inconsistent Results in Bioassays

  • Solution: Bioassays are inherently variable. Implement Quality by Design (QbD) principles and use Design of Experiments (DoE) to qualify your assay [5]. This helps systematically identify and control critical parameters like cell density, incubation times, and temperature to improve robustness and precision.

• Problem: Overlapping UV Signals in a Mixture

  • Solution: Instead of relying on a single wavelength, use derivative spectroscopy (e.g., first or second-order derivatives) [7]. This can resolve overlapping peaks and enable the simultaneous estimation of multiple compounds in a mixture without prior separation.

References

• 1. UV Fingerprinting Approaches for Quality Control Analyses ... [pmc.ncbi.nlm.nih.gov]
• 2. Development and Validation of UV Visible ... [jchr.org]
• 3. Synergistic Cytotoxicity of Renieramycin M and ... [pmc.ncbi.nlm.nih.gov]
• 4. Revision of USP Chapter <1033> on Validation of ... [gmp-compliance.org]
• 5. Biological Assay Qualification Using Design of Experiments [bioprocessintl.com]
• 6. Effective RNA Extraction with Readily Available Reagents [pubmed.ncbi.nlm.nih.gov]
• 7. Development and validation of derivative UV spectroscopic ... [bmcchem.biomedcentral.com]

Author: Smolecule Technical Support Team. Date: February 2026

FAQ & Troubleshooting Guide

This section addresses common challenges encountered during the extraction and purification of renieramycin-type alkaloids, using Renieramycin M as a model.

• Q1: What is the primary challenge in isolating these alkaloids from sponge material? The initial extracts from sponge tissue are highly complex, containing abundant host cell proteins, DNA, and other impurities. This complexity makes subsequent purification steps particularly challenging [1].

• Q2: How can I improve the yield and stability during the initial extraction? Research on Renieramycin M suggests a potassium cyanide pretreatment of the fresh sponge biomass, followed by neutralization to pH 7 using a phosphate buffer solution. This optimized process has been reported to achieve high isolation yields (e.g., 0.02% w/w from dry sponge weight) [1].

• Q3: I am experiencing low yields during semi-synthetic esterification. How can I address this? This is a common issue, especially for reactions at sterically hindered sites. For the synthesis of 5-O-amino ester derivatives of Renieramycin M, the following adjustments have been used to improve yields:

  • Increase reagent equivalents: Using five equivalents of the N-Boc-protected amino acid.
  • Employ mild conditions: The Steglich esterification, using EDCI as a coupling reagent, is favored for its effectiveness under mild conditions, though yields may still be moderate [1].

Purification Performance Data

The table below summarizes key metrics from a reported isolation and semi-synthesis of Renieramycin M, which can serve as a benchmark for process development.

Experimental Workflow: Isolation and Derivatization

Based on the published literature for Renieramycin M, here is a generalized workflow for its isolation and subsequent chemical modification, which is a common research focus.

General Purification Principles for Complex Natural Products

Since direct data on Renierone is limited, here are overarching strategies from downstream bioprocessing that can be applied to challenging purifications.

• Lack of a Platform Approach: Unlike monoclonal antibodies, there is no universal "affinity" purification step for most complex natural products and recombinant proteins. Each molecule requires a tailored combination of techniques, which is the main driver of slow development times [2].
• Embrace Multi-Modal Techniques: Be prepared to use a combination of non-affinity chromatography methods (e.g., Ion Exchange, Hydrophobic Interaction) alongside non-chromatography methods like precipitation or filtration to achieve desired purity [2].
• Addressing Bottlenecks with Modern Filtration: To improve efficiency and scalability, consider modern filtration technologies like single-use Tangential Flow Filtration (TFF). This can reduce downtime between batches by eliminating complex cleaning cycles and lower contamination risk, which is especially valuable for multi-product research facilities [3].

References

• 1. Semi-Syntheses of 22-O-Amino Ester and Hydroquinone 5 ... [mdpi.com]
• 2. Top Challenges in Recombinant Protein Purification ... [biopharminternational.com]
• 3. How purification breakthroughs promise faster biologic ... [drugdiscoverynews.com]

Author: Smolecule Technical Support Team. Date: February 2026

Here are answers to common questions you might encounter when working with sensitive compounds like Renierone.

• Q1: What are the primary factors that cause this compound degradation? While specific data on this compound is limited, organic compounds generally degrade under stress conditions similar to those defined in ICH guidelines. You should anticipate and test for degradation from hydrolysis (under acidic and alkaline conditions), oxidation, and exposure to light and heat [1]. The conjugated systems present in many bioactive compounds are particularly susceptible to light and oxygen [2] [3].

• Q2: What is the first step if I suspect my this compound sample has degraded? The first step is to perform a stability-indicating analysis. This involves using a chromatographic method (like RP-HPLC) to separate this compound from its degradation products. A method is considered "stability-indicating" if it can prove the peak purity of the main compound and sufficient resolution of any degradation peaks, confirming that the analysis is specific for the intact molecule [1].

• Q3: How can I protect this compound solutions from light-induced degradation? Always use amber glassware or vials for storing solutions. Perform all sample preparation in a low-light environment, and cover samples with aluminum foil during incubation or storage. This is a standard practice for handling light-sensitive retinoids and similar compounds [2] [3].

• Q4: What long-term storage conditions are recommended for this compound? For the solid powder, store in a sealed, light-resistant container at freezer temperatures (e.g., -20°C or lower) under an inert atmosphere if possible. For stock solutions, use a cold, dark environment and a solvent that minimizes degradation. Regularly monitor solution stability over time [1].

Troubleshooting Guide: Common Scenarios

The following table outlines common problems and their systematic solutions based on general analytical principles.

| Unexpected degradation peaks in chromatography | Solution exposed to light, heat, or oxidative stress. | 1. Protect sample from light. 2. Prepare fresh mobile phases with antioxidants if needed. 3. Flush vials with inert gas (N₂). 4. Re-inject to confirm resolution [1]. | | Decreased main peak area over time | Chemical instability in solution or thermal degradation. | 1. Verify storage conditions (temperature, solvent). 2. Analyze fresh vs. aged sample to compare. 3. Confirm method specificity and peak purity via PDA or MS detection [1]. | | Inconsistent experimental results | Inconsistent handling leading to variable degradation. | 1. Standardize SOPs for preparation and storage. 2. Document all stress conditions (light, time, temperature) meticulously. 3. Run system suitability tests before each analysis session to ensure method consistency [1]. |

Experimental Protocol: Forced Degradation Study

A forced degradation study is critical to understand the stability of a molecule. The workflow below outlines the key stages, and the diagram that follows provides a visual summary of this process.

Forced Degradation Workflow

This protocol is adapted from a validated stability-indicating method for finerenone, which can serve as a template [1].

1. Objective: To subject this compound to various stress conditions to generate degradation products and validate a stability-indicating analytical method.

2. Materials & Equipment:

• API: this compound
• Chemicals: HPLC-grade water, acetonitrile; analytical-grade acids (e.g., HCl), bases (e.g., NaOH), oxidants (e.g., 3% H₂O₂)
• Equipment: RP-HPLC system with PDA or MS detector, thermostated column compartment, pH meter, controlled-temperature ovens and light chambers

3. Chromatographic Conditions:

• Column: Phenomenex C18 (250 mm x 4.6 mm, 5 µm) or equivalent [1]
• Mobile Phase: Filtered and degassed mixture of water and acetonitrile (adjust ratio for optimal this compound separation, e.g., 45:55). Consider adding 10mL triethylamine and adjusting pH to 7.0 if needed to improve peak shape [1]
• Flow Rate: 0.8 mL/min [1]
• Column Temperature: 40°C [1]
• Detection: UV detection at a wavelength appropriate for this compound (e.g., 252 nm as a starting point) [1]
• Injection Volume: 10 µL [1]

4. Procedure:

• Sample Preparation: Prepare a stock solution of this compound (~1 mg/mL) in a suitable solvent (e.g., ethanol or DMSO diluted with ethanol) [1].
• Stress Studies:
  • Acid Hydrolysis: Mix 1 mL stock solution with 1 mL of 0.1-1M HCl. Heat at ~60°C for several hours or as needed.
  • Base Hydrolysis: Mix 1 mL stock solution with 1 mL of 0.1-1M NaOH. Heat at ~60°C for several hours or as needed.
  • Oxidative Degradation: Mix 1 mL stock solution with 1 mL of 1-3% H₂O₂. Keep at room temperature or slightly elevated temperature.
  • Thermal Degradation: Expose the solid powder to dry heat (e.g., 70°C) for 24 hours.
  • Photolytic Degradation: Expose solid and/or solution samples to UV/VIS light (e.g., 1.2 million lux hours) in a photostability chamber.
• Neutralization & Dilution: For acid and base stresses, neutralize the solutions immediately after the stress period. Dilute all stressed samples with mobile phase to the required concentration for HPLC analysis.
• Analysis: Inject the stressed samples and an untreated control sample into the HPLC system.

5. Data Analysis:

• Compare chromatograms of stressed samples to the control.
• Check for the appearance of new peaks (degradants) and a decrease in the this compound main peak.
• Ensure the method demonstrates specificity, where the this compound peak is pure and well-resolved from all degradant peaks (resolution > 1.5 is typically desired).
• Calculate mass balance (the sum of the this compound peak and all degradant peaks) to account for the total material.

Degradation Pathways & Mechanisms

Understanding potential degradation pathways helps in designing targeted prevention strategies. The following diagram illustrates common chemical mechanisms.

Potential Degradation Pathways

The exact pathways for this compound are not defined in the search results. However, the diagram above shows common routes for organic molecules. Your forced degradation study will be key to identifying which of these pathways are relevant to this compound.

References

• 1. Stability indicating RP-HPLC method for estimation of ... [nature.com]
• 2. Retinoic Acid Signaling Pathways in Development and Diseases [pmc.ncbi.nlm.nih.gov]
• 3. Retinoic acid signaling pathways in development and ... [sciencedirect.com]

Author: Smolecule Technical Support Team. Date: February 2026

Frequently Asked Questions

• Q1: What is renierone and why might its activity be lost? this compound is a tetrahydroisoquinoline quinone originally isolated from marine sponges of the genus Haliclona and is recognized as a typical degradation product of renieramycin-type compounds [1]. Activity loss in your experiments is most frequently associated with chemical degradation. Key factors that can accelerate this process include exposure to light, oxygen, and unsuitable pH or temperature conditions [1].

• Q2: How can I detect and confirm this compound degradation? The primary method is chemical analysis to check for a decrease in this compound levels and the potential appearance of its degradation products. The established technique used in research is High Performance Liquid Chromatography coupled with High Resolution Tandem Mass Spectrometry (HPLC-HR-MS/MS) [1]. Nuclear Magnetic Resonance (NMR) can also be used for structural confirmation [1].

• Q3: What is the biosynthetic origin of this compound? this compound is not produced directly by the sponge host but is derived from renieramycins, which are biosynthesized by a specific bacterial symbiont. In Haliclona sponges, the renieramycin biosynthetic gene cluster (ren) is located on a plasmid (p-ren) within the symbiont Candidatus Endohaliclona renieramycinifaciens [1]. Understanding this origin is crucial for experiments involving biological production.

Troubleshooting Guide: Common Causes of Activity Loss

The table below summarizes the primary factors that can lead to this compound activity loss and suggests investigative actions.

Experimental Protocols for Analysis

Here are detailed methodologies for key experiments to diagnose this compound stability, based on techniques used in recent research.

1. Protocol for Analyzing this compound Stability via HPLC-HR-MS/MS [1]

• Objective: To monitor the chemical integrity of this compound in a solution or sample over time and identify degradation products.
• Sample Preparation:
  • Prepare a solution of your this compound sample in an appropriate solvent (e.g., methanol).
  • Aliquot this solution into several vials. Expose different aliquots to stress conditions (e.g., bright light, room temperature, different pH buffers) for varying durations. Keep one aliquot in optimal conditions (dark, cold) as a control.
• Instrumentation:
  • Use a High-Performance Liquid Chromatography (HPLC) system coupled to a High-Resolution Tandem Mass Spectrometer (e.g., Q-TOF or Orbitrap).
• Chromatography Conditions (General guidelines, requires optimization):
  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).
  • Mobile Phase: A: Water (0.1% Formic Acid), B: Acetonitrile (0.1% Formic Acid).
  • Gradient: Start at 5% B, ramp to 95% B over 10-15 minutes, hold for 2-3 minutes.
  • Flow Rate: 0.3 mL/min.
  • Detection: UV-Vis diode array detector (acquire full spectrum) and MS.
• Mass Spectrometry Conditions:
  • Ionization: Electrospray Ionization (ESI), positive mode.
  • Mass Range: Full scan from m/z 100 to 1000, with data-dependent MS/MS on precursor ions.
• Data Analysis:
  • Compare the chromatograms and mass spectra of stressed samples with the control.
  • A decrease in the this compound peak area indicates degradation.
  • The appearance of new peaks in the chromatogram or new ions in the mass spectrum corresponds to degradation products. Use HR-MS to determine their exact mass and propose elemental compositions.

2. Protocol for Metagenomic Sequencing to Identify Producer Symbiont [1]

• Note: This is a complex protocol for cases where the biological source of renieramycins/renierone is being investigated.
• Objective: To identify the microbial symbiont responsible for producing renieramycins in a sponge sample.
• DNA Extraction:
  • Homogenize a small piece of sponge tissue under sterile conditions.
  • Isolate metagenomic DNA from the homogenate using a kit designed for soil or difficult microbial samples (e.g., DNeasy PowerSoil Pro Kit).
• Sequencing and Assembly:
  • Prepare a metagenomic sequencing library from the extracted DNA.
  • Perform deep sequencing using an Illumina platform (e.g., generating 50-100 million paired-end reads).
  • Assemble the sequencing reads into longer scaffolds using a metagenomic assembler (e.g., MEGAHIT, metaSPAdes).
• Bioinformatic Analysis:
  • Use the antiSMASH software to identify biosynthetic gene clusters (BGCs) in the assembled scaffolds.
  • Specifically, search for a BGC homologous to the known renieramycin (ren) cluster.
  • The ren cluster is often found on a ~33 kbps plasmid (p-ren). Identify the bacterial genome it is associated with by analyzing coverage and sequence conservation [1].

Experimental & Degradation Pathway Visualizations

The following diagrams, created with Graphviz, illustrate the logical relationships and workflows described in the troubleshooting guide and protocols.

Diagram 1: this compound Origin and Degradation Pathway

Diagram 2: Experimental Workflow for Troubleshooting Activity Loss

References

• 1. Localized production of defense chemicals by intracellular ... [pmc.ncbi.nlm.nih.gov]

Author: Smolecule Technical Support Team. Date: February 2026

Reproducibility issues often stem from common, addressable problems in the experimental lifecycle. The following table summarizes frequent challenges and their solutions, based on established principles of robust science [1].

| Design & Planning | - Underpowered studies (small sample sizes) [1]

• Inappropriate statistical methods [1] | - Perform sample size calculation prior to experiment.
• Pre-register experimental plans and analysis protocols to reduce bias [1]. | | Reagent & Material Validation | - Batch-to-batch variability.
• Antibody specificity failures [1].
• Contaminated or misidentified cell lines [1]. | - Implement rigorous quality control (QC) [1].
• Use Research Resource Identifiers (RRIDs) where applicable [1].
• Authenticate cell lines regularly. | | Protocol Execution | - Uncontrolled environmental factors [1].
• Poorly documented methods. | - Standardize SOPs and provide detailed training.
• Use a "reproducibility checklist" to ensure all details are recorded [1]. | | Data Analysis & Reporting | - Flexible data analysis (p-hacking) [1].
• Selective reporting of results.
• Insufficient data/code sharing. | - Employ blind analysis where possible to thwart bias [1].
• Adopt open science practices: share raw data, code, and precise protocols [1]. |

FAQs on Research Reproducibility

Here are answers to common high-level questions about ensuring reproducible research.

• Q: What is the difference between "reproducibility" and "replicability" in scientific research?

  • A: While definitions can vary, a common framework distinguishes them. Reproducibility (or "preproducibility") means that the original researchers can take their own detailed methods, data, and code and re-create their own findings. Replicability means that an independent team, using their own materials and methods based on the original description, can achieve the same fundamental results [1]. Most initiatives stress that achieving reproducibility is a necessary first step before replication can be expected.

• Q: Our lab is starting a new project on a natural product like Renierone. What are the first steps we should take to ensure reproducibility?

  • A: Begin with a focus on "preproducibility" [1].
    • Characterize Your Reagent: For a compound like this compound, secure a reliable source and fully characterize it (e.g., via NMR, mass spectrometry) upon receipt. Document the source, batch number, and storage conditions meticulously.
    • Detail Your Protocols: Write extremely detailed Standard Operating Procedures (SOPs). For a bioassay, this includes exact passage numbers of cells, precise drug vehicle and dilution methods, incubation times, and equipment model numbers.
    • Plan Your Analysis: Pre-register your experimental design, including hypothesis, primary endpoint, and the exact statistical tests you plan to run, to avoid unconscious bias in analysis [1].

• Q: A key experiment has failed in the hands of a new researcher. How should we troubleshoot?

  • A: Systematic troubleshooting is key.
    • Audit the Protocol: Have the new researcher and an experienced researcher walk through the written protocol step-by-step together to identify any unwritten "lab lore" or subtle techniques that are missing.
    • Cross-Validate Reagents: Use a positive control from a successful previous experiment. Test all critical reagents (e.g., the this compound stock, antibodies, cells) in a previously established assay to confirm they are still active.
    • Control the Experiment: Include more internal controls than usual to pinpoint where the process breaks down.

Experimental Workflow for Validation

For any compound under investigation, a standard workflow for validating biological activity is crucial. The diagram below outlines a generalized, high-level process for testing a compound's effect and confirming its specificity. You can adapt this foundational workflow for this compound.

A Path Forward for this compound Research

Since specific data on this compound was not available, here are practical steps you can take to build the technical support content you need:

• Conduct a Focused Literature Review: Search specialized scientific databases (e.g., PubMed, Scopus) for primary research articles on this compound. Pay close attention to the methods section in these papers for potential sources of variability.
• Engage with the Community: If possible, reach out to corresponding authors of published papers on this compound. Inquiring about challenges they faced can provide invaluable, real-world troubleshooting tips.
• Implement a Lab-Wide Quality System: Based on the general guidance above, establish your own rigorous, documented processes for working with this compound. This internal knowledge can then form the core of your technical support guides.

References

• 1. Challenges in irreproducible research [nature.com]

Author: Smolecule Technical Support Team. Date: February 2026

Renierone is a member of the tetrahydroisoquinoline quinones (THQs), a class of metabolites primarily isolated from marine sponges of the genus Haliclona (formerly known as Reniera) [1] [2]. These compounds are noted for their diverse biological activities.

The table below summarizes the basic information available for this compound and some of its closely related derivatives:

Reported Anti-Inflammatory Mechanisms

One study investigated the anti-inflammatory potential of several isoquinolinequinones, including O-demethylthis compound and N-formyl-1,2-dihydrothis compound, using a co-culture system of human intestinal epithelial (Caco-2) and macrophage (THP-1) cells [2]. The proposed mechanism includes:

• Inhibition of Inflammatory Mediators: The bioactive compounds inhibited the lipopolysaccharide (LPS) and interferon-gamma (IFNγ)-induced production of nitric oxide (NO) and prostaglandin E2 (PGE2) [2].
• Down-regulation of Enzymes: This was achieved by down-regulating the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2) [2].
• Action on Signaling Pathways: The compounds suppressed the activation of the NF-κB signaling pathway by inhibiting the phosphorylation of MAPKs (Mitogen-Activated Protein Kinases), which prevented NF-κB from translocating into the nucleus to initiate inflammation [2].
• Activation of Protective Pathways: They also promoted the nuclear translocation of Nrf2, leading to increased expression of the antioxidant enzyme heme oxygenase-1 (HO-1) [2].

The following diagram illustrates this experimental workflow and the proposed signaling pathways involved.

Limitations and Research Gaps

The search results reveal significant limitations that prevent a full guide:

• Lack of Direct Comparative Data: While several compounds are listed, the available studies do not provide a systematic, side-by-side comparison of their performance across a standardized set of assays (e.g., IC50 values, binding affinity) [2].
• Limited Scope of Activity Data: Information is primarily focused on anti-inflammatory activity. Other notable activities for this compound class, such as cytotoxic and antimicrobial effects, are mentioned but without detailed experimental data for comparison [1] [2].
• Absence of Detailed Protocols: The search results describe experimental goals and outcomes but do not contain the granular, step-by-step experimental protocols required for replication in a laboratory setting [2].

References

• 1. Localized production of defense chemicals by intracellular ... [pmc.ncbi.nlm.nih.gov]
• 2. Isoquinolinequinone Derivatives from a Marine Sponge ... [mdpi.com]

Author: Smolecule Technical Support Team. Date: February 2026

The table below summarizes the quantitative data on the synergistic cytotoxicity of Renieramycin M (RM) and Doxorubicin (DOX) in MCF-7 breast cancer cells [1].

Experimental Protocols for Key Assays

Here are the detailed methodologies for the core experiments cited in the synergy study [1].

• Cell Line and Culture: The study used MCF-7 human breast cancer cells (an estrogen receptor-positive model). Cells were maintained in standard culture conditions appropriate for this cell line.
• Cytotoxicity Assay (MTT Assay):
  • Cell Plating: Cells were seeded into culture plates and allowed to adhere.
  • Drug Exposure: Cells were treated with a range of concentrations of RM, DOX, or their combinations for a period of 72 hours.
  • Viability Measurement: After exposure, MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) was added to the cells. Metabolically active cells convert MTT into a purple formazan product.
  • Data Analysis: The formazan crystals were dissolved, and the absorbance was measured. The IC₅₀ value (concentration that inhibits cell growth by 50%) was calculated from the dose-response curve.
• Synergy Analysis:
  • Administration: Drug combinations were administered to cells simultaneously at fixed constant molar ratios (e.g., 1:50, 1:60 RM:DOX) for 72 hours.
  • Calculation: The Combination Index (CI) was calculated using the method of Chou and Talalay. A CI < 1 indicates synergy, CI = 1 indicates additive effect, and CI > 1 indicates antagonism.
  • Validation: Synergy was confirmed using multiple analytical approaches, including curve-shift analysis and isobologram analysis.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the proposed mechanism of RM and the experimental workflow for testing its synergy with DOX, generated using Graphviz's DOT language.

Mechanism of Renieramycin M Action

Synergy Experimental Workflow

References

• 1. Synergistic Cytotoxicity of Renieramycin M and ... [pmc.ncbi.nlm.nih.gov]

Author: Smolecule Technical Support Team. Date: February 2026

Renierone: Origin and Context

Current scientific literature confirms that This compound is a metabolite found in marine sponges of the genus *Haliclona*. It is typically present alongside a group of compounds called renieramycins and is described as a degradation product of them [1].

The table below summarizes the key information available about its origin and role:

Proposed Workflow for Compound Comparison

Based on your request for experimental protocols, here is a general workflow you could adapt for a comparative study of natural products like this compound. The diagram outlines the key stages from initial compound selection to data analysis.

References

• 1. Localized production of defense chemicals by intracellular ... [pmc.ncbi.nlm.nih.gov]